B1575181 Receptor tyrosine-protein kinase erbB-2 (1023-1032)

Receptor tyrosine-protein kinase erbB-2 (1023-1032)

Cat. No. B1575181
InChI Key:
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Receptor tyrosine-protein kinase erbB-2

Scientific Research Applications

The administration of two inhibitors against an individual ERBB family member leads to higher antitumor activity than single agents, indicating the potential of dual-targeting approaches in cancer treatment (Tebbutt et al., 2013). Additionally, peptides derived from the transmembrane domains (TMDs) of ErbB-1 and ErbB-2 significantly inhibit cancer cell proliferation and retard tumor growth in vivo, suggesting a novel avenue for targeting ErbB receptors (Bublil et al., 2016).

Furthermore, small molecule tyrosine kinase inhibitors have shown potential in treating aggressive forms of HER2-positive breast cancer. These inhibitors can block cell signaling associated with many proposed mechanisms for HER2 resistance (Schroeder et al., 2014). The ERBB network is a prime example of how basic research and medical oncology can merge into effective therapeutic strategies (Yarden & Pines, 2012).

properties

sequence

YLVPQQGFFC

source

Homo sapiens (human)

storage

Common storage 2-8℃, long time storage -20℃.

synonym

Receptor tyrosine-protein kinase erbB-2 (1023-1032)

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.